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Compound of Interest

Compound Name: AMP-90

Cat. No.: B1168582

An In-Depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Amino-2-methyl-1-propanol (AMP), a versatile organic compound utilized in a wide array of
industrial and pharmaceutical applications. For the purpose of this guide, we will focus on the
active chemical entity, 2-Amino-2-methyl-1-propanol, which is commercially available in various
grades, including those with small percentages of water. The data presented is foundational for
researchers, scientists, and professionals in drug development for formulation, synthesis, and
purification processes.

Aqueous Solubility

2-Amino-2-methyl-1-propanol is characterized by its complete miscibility with water at ambient
temperatures. This high aqueous solubility is attributed to the presence of a primary amine and
a hydroxyl group, both of which readily form hydrogen bonds with water molecules. This
property is critical for its use in aqueous-based formulations and as a pH modifier in aqueous
systems.

Organic Solvent Solubility

The solubility of 2-Amino-2-methyl-1-propanol in organic solvents is dictated by the polarity of
the solvent. It exhibits high solubility in polar organic solvents, particularly those capable of
hydrogen bonding. Conversely, its solubility is limited in non-polar organic solvents.
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Quantitative Solubility Data

The following table summarizes the solubility of 2-Amino-2-methyl-1-propanol in various

organic solvents.

Solubility at 25°C ( g/100 g

Solvent Chemical Class

solvent)
Methanol Alcohol Miscible
Ethanol Alcohol Miscible
Ethylene Glycol Glycol Miscible
Propylene Glycol Glycol Miscible
Glycerol Polyol Miscible
Diethylene Glycol Glycol Ether Miscible
Triethylene Glycol Glycol Ether Miscible
Methoxyethanol Glycol Ether Miscible
Ethoxyethanol Glycol Ether Miscible
Butoxyethanol Glycol Ether Miscible
Diacetone Alcohol Ketone Alcohol Miscible
Acetone Ketone > 50
Methyl Ethyl Ketone Ketone > 50
Ethyl Acetate Ester > 50
Toluene Aromatic Hydrocarbon <1
Xylene Aromatic Hydrocarbon <1
Heptane Aliphatic Hydrocarbon <1
Mineral Oil Hydrocarbon <1

Experimental Protocol for Solubility Determination
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The determination of solubility is a fundamental experimental procedure in chemical and
pharmaceutical sciences. The following protocol outlines a general method for quantitatively
assessing the solubility of a solid compound, such as 2-Amino-2-methyl-1-propanol (if in its
solid form at a given temperature), in a solvent.

Objective: To determine the saturation solubility of a compound in a specific solvent at a
controlled temperature.

Materials:

e 2-Amino-2-methyl-1-propanol

» Selected solvent

e Analytical balance

o Thermostatically controlled shaker or water bath

« Filtration apparatus (e.g., syringe filters with appropriate membrane)

e Volumetric flasks and pipettes

o Analytical instrumentation for quantification (e.g., GC, HPLC, or titration apparatus)
Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of 2-Amino-2-methyl-1-propanol to a known volume or weight of
the selected solvent in a sealed container.

o Place the container in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48
hours). The presence of undissolved solid is necessary to confirm saturation.

o Sample Collection and Preparation:
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o Allow the mixture to stand undisturbed at the controlled temperature for a short period to
allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed or
temperature-equilibrated pipette.

o Immediately filter the collected supernatant through a syringe filter (e.g., 0.45 um) to
remove any undissolved microparticles. The filtration apparatus should also be at the
experimental temperature to prevent precipitation.

o Accurately dilute the clear, filtered solution with a suitable solvent to a concentration within
the working range of the analytical method.

¢ Quantification:

o Analyze the diluted solution using a pre-validated analytical method (e.g., gas
chromatography, high-performance liquid chromatography, or acid-base titration) to
determine the concentration of 2-Amino-2-methyl-1-propanol.

o Calculation of Solubility:

o From the determined concentration and the dilution factor, calculate the original
concentration of 2-Amino-2-methyl-1-propanol in the saturated solution.

o Express the solubility in appropriate units, such as g/100 g of solvent or g/100 mL of
solvent.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of
solubility.
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Caption: Experimental workflow for determining the solubility of a compound.
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 To cite this document: BenchChem. [Solubility Profile of 2-Amino-2-methyl-1-propanol
(AMP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168582#amp-90-solubility-in-organic-and-aqueous-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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